Cas no 2770486-48-9 (5-Oxaspiro[3.4]octane-8-carbaldehyde)

• Product Name: 5-Oxaspiro[3.4]octane-8-carbaldehyde
• CAS No: 2770486-48-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5910373
• PubChem ID: 165993802
• Update Time: 2025-10-28

5-Oxaspiro[3.4]octane-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2770486-48-9
• 5-oxaspiro[3.4]octane-8-carbaldehyde
• EN300-37399234
• 5-Oxaspiro[3.4]octane-8-carbaldehyde

• Inchi： 1S/C8H12O2/c9-6-7-2-5-10-8(7)3-1-4-8/h6-7H,1-5H2
• InChI Key： QGFSITBHVYLZMK-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)C21CCC2

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-Oxaspiro[3.4]octane-8-carbaldehyde

Exploring the Unique Properties and Applications of 5-Oxaspiro[3.4]octane-8-carbaldehyde (CAS No. 2770486-48-9)

In the realm of synthetic organic chemistry, 5-Oxaspiro[3.4]octane-8-carbaldehyde (CAS No. 2770486-48-9) stands out as a fascinating compound with a unique spirocyclic structure. This spirocyclic aldehyde has garnered significant attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its rigid molecular framework, which offers distinct advantages in the design of novel bioactive molecules and functional materials.

The 5-Oxaspiro[3.4]octane core is a key structural motif that contributes to the compound's stability and reactivity. The presence of the 8-carbaldehyde group further enhances its utility as a versatile building block in organic synthesis. Chemists often exploit this aldehyde functionality for condensation reactions, nucleophilic additions, and as a precursor for more complex heterocycles. Recent studies have highlighted its role in the development of chiral auxiliaries and asymmetric catalysts, aligning with the growing demand for enantioselective synthetic methods.

One of the most searched questions in the field revolves around the synthetic routes to 5-Oxaspiro[3.4]octane derivatives. Researchers are actively exploring efficient methodologies to access this scaffold, including ring-closing metathesis and intramolecular cyclization strategies. The compound's CAS No. 2770486-48-9 is frequently queried in scientific databases, reflecting its emerging importance in chemical research. Additionally, its potential as a bioisostere for conventional cyclic ethers has sparked interest in drug discovery, where it could improve pharmacokinetic properties.

From an industrial perspective, the scalability of 5-Oxaspiro[3.4]octane-8-carbaldehyde synthesis is a hot topic. Companies are investing in green chemistry approaches to minimize waste and reduce reliance on hazardous reagents. This aligns with the broader trend toward sustainable chemical manufacturing, a priority for regulatory bodies and environmentally conscious consumers. The compound's compatibility with flow chemistry systems is another area of exploration, as continuous processing gains traction in the fine chemicals sector.

In material science, the spirocyclic structure of this compound offers intriguing possibilities for advanced polymer design. Its incorporation into polymer backbones can enhance thermal stability and mechanical properties, making it relevant for high-performance materials used in electronics and aerospace. The aldehyde group also serves as a convenient handle for post-polymerization modifications, enabling the creation of tailored materials with specific functionalities.

Analytical characterization of 5-Oxaspiro[3.4]octane-8-carbaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structural integrity, especially when used in sensitive applications like pharmaceutical intermediates. The growing availability of computational chemistry tools has also facilitated the prediction of its physicochemical properties and reactivity patterns.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2770486-48-9 in emerging fields such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its unique geometry could contribute to the development of novel porous materials with exceptional gas storage or separation capabilities. Furthermore, the compound's potential in supramolecular chemistry is being investigated, particularly in the design of molecular machines and self-assembling systems.

For researchers working with 5-Oxaspiro[3.4]octane-8-carbaldehyde, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed when working with this organic aldehyde. The compound's shelf life can be extended by storing it under inert atmosphere at low temperatures, a common practice for sensitive carbonyl compounds.

The commercial availability of 5-Oxaspiro[3.4]octane-8-carbaldehyde has improved in recent years, with several specialty chemical suppliers now offering it in research quantities. This increased accessibility has accelerated its adoption across various disciplines. Pricing trends and bulk synthesis options are frequently searched topics, indicating growing industrial interest beyond academic research.

In conclusion, 5-Oxaspiro[3.4]octane-8-carbaldehyde (CAS No. 2770486-48-9) represents an exciting frontier in molecular design. Its combination of structural novelty and functional versatility positions it as a valuable asset in multiple scientific domains. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation chemicals and materials.